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Compound of Interest

Compound Name: Diethyl allyl phosphate

Cat. No.: B041220 Get Quote

This guide provides detailed information on the molecular properties of diethyl allyl
phosphate, tailored for researchers, scientists, and professionals in drug development.

Molecular and Chemical Properties
Diethyl allyl phosphate is an organophosphate compound with significance in various

chemical syntheses. A clear understanding of its fundamental properties is crucial for its

application in research and development.

The molecular formula for diethyl allyl phosphate is C7H15O4P.[1][2][3] Its molecular weight

is 194.17 g/mol .[1][3][4][5] The linear formula is represented as H2C=CHCH2OP(O)(OC2H5)2.

[1][4]

Property Value

Molecular Formula C7H15O4P

Molecular Weight 194.17 g/mol

Linear Formula H2C=CHCH2OP(O)(OC2H5)2

Boiling Point 45-46 °C

Density 1.09 g/mL at 25 °C

Foundational & Exploratory

Check Availability & Pricing
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Structural Representation
The structural arrangement of diethyl allyl phosphate consists of a central phosphate group

bonded to an allyl group and two ethyl groups. This structure is key to its reactivity and function

in chemical reactions.
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Molecular components of diethyl allyl phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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